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Compound of Interest

Methyl 2-hydroxy-4-
Compound Name:

morpholinobenzoate
CAS No.: 207850-94-0
Cat. No.: B2409584

Get Quote

Executive Summary: The Morpholine-Benzoate
Pharmacophore[1][2][3][4]

The integration of a morpholine heterocycle onto a benzoate (benzoic acid/ester) scaffold
represents a strategic pharmacophore design in modern medicinal chemistry. This guide
analyzes the biological potential of this scaffold, specifically focusing on its dual-role capability:
modulating lipid metabolism in oncology and inhibiting cholinesterase activity in
neurodegeneration.

While morpholine is classically utilized to optimize pharmacokinetic parameters (solubility,
lipophilicity, metabolic stability), recent data identifies the 2-morpholinobenzoic acid motif as a
specific inhibitor of Phosphatidylcholine-Specific Phospholipase C (PC-PLC), a critical enzyme
in breast and colorectal cancer progression. Furthermore, derivatives of this class exhibit
pleiotropic effects, including antimicrobial efficacy and dual AChE/MAO-B inhibition.

Oncology: Targeting Lipid Metabolism (PC-PLC)
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Dysregulated choline phospholipid metabolism is a hallmark of cancer.[1] Overexpression of
PC-PLC leads to the accumulation of phosphocholine and diacylglycerol (DAG), driving
mitogenesis and survival signaling.

Mechanism of Action

Morpholine-substituted benzoates, particularly 2-morpholino-5-(N-benzylamino)benzoic acids,
function as competitive inhibitors of PC-PLC. The morpholine nitrogen acts as a crucial
hydrogen bond acceptor within the enzyme's active site, while the benzoate moiety mimics the
phosphate headgroup of the natural substrate.

Key Pathway Interruption:
e Target: PC-PLC (Bacillus cereus and mammalian orthologs).
» Effect: Reduction in DAG levels

Downregulation of PKC signaling

G1/S phase cell cycle arrest.

Comparative Potency Data

The following table summarizes the antiproliferative potency of key morpholine-benzoate
derivatives against human cancer cell lines.
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Compound Structure

. Cell Line Target IC50 (uM) Ref
ID Motif
2-morpholino-
4-(N- MDA-MB-231
11f PC-PLC 10.7+15 [1]

benzylamino)  (Breast)

benzoic acid

2-morpholino-
hydroxamic HCT116

12a _ PC-PLC 3.1+0.9 [1]
acid (Colon)
derivative
Morpholine- )
] EGFR/Tubuli
AK-3 substituted A549 (Lung) 10.38 + 0.27 [4]
n
quinazoline*
Xanthate
D609 (Standard MDA-MB-231  PC-PLC ~50.0 [1]
Control)

*Note: Quinazolines are benzopyrimidine derivatives, structurally related to the benzoate core
logic.

Signaling Pathway Visualization

The diagram below illustrates the PC-PLC signaling cascade and the specific intervention point
of morpholine-benzoates.
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Figure 1: Mechanism of PC-PLC inhibition by morpholine-benzoates, preventing DAG-
mediated PKC activation.
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Neurodegeneration: Dual AChE/MAO-B Inhibition

Beyond oncology, morpholine-benzoates serve as privileged scaffolds for Alzheimer’s Disease
(AD) therapeutics. The strategy involves Multi-Target Directed Ligands (MTDLS) that
simultaneously inhibit Acetylcholinesterase (AChE) and Monoamine Oxidase B (MAO-B).

Structural Logic

e Morpholine Ring: Mimics the piperidine ring of Donepezil (standard AChE inhibitor),
interacting with the catalytic anionic site (CAS) of AChE.[2]

e Benzoate Linker: Provides the necessary spacer and H-bonding capability to span the
enzyme gorge, connecting the CAS to the Peripheral Anionic Site (PAS).

Experimental Validation (Protocol Insight)

In assays utilizing Electrophorus electricus AChE, morpholine derivatives often show mixed-
type inhibition.

 Critical Observation: Substitution of the morpholine nitrogen with oxygen (creating a
tetrahydropyran) results in a >2-fold loss of potency, confirming the necessity of the basic
nitrogen for cation-pi interactions within the aromatic gorge of AChE [1, 6].

Technical Workflow: Synthesis of 2-Morpholino-5-
substituted Benzoates

To ensure reproducibility, the following protocol outlines the synthesis of the core scaffold used
in PC-PLC inhibition studies. This route utilizes an Ullmann-type coupling followed by reductive
amination.[3]

Synthetic Route Diagram[8]
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Figure 2: Step-wise synthesis of the biologically active 2-morpholino-5-N-benzylamino
benzoate core.

Detailed Protocol (Self-Validating)

Step 1: Ullmann Coupling (Installation of Morpholine)

» Reagents: Dissolve 2-chloro-4-nitrobenzoic acid (1.0 equiv) in DMF (0.5 M). Add Morpholine
(3.0 equiv),

(2.0 equiv), and Copper powder (0.1 equiv).
e Reaction: Heat to 100°C for 12 hours under

atmosphere.

o Validation Point: Monitor by TLC (50% EtOAc/Hexane). The starting material spot (Rf
~0.4) should disappear, replaced by a fluorescent yellow spot (product).

e Workup: Acidify with 1M HCI to pH 3. Precipitate forms.[4] Filter and wash with cold water.
Step 2: Reductive Amination (Diversification)

» Reagents: Suspend the aniline intermediate (derived from Step 1 via esterification/reduction)
in DCE (1,2-dichloroethane). Add substituted benzaldehyde (1.1 equiv).

e Imine Formation: Stir at Room Temp for 1 hour.
e Reduction: Add

(1.5 equiv) and catalytic acetic acid. Stir for 4-12 hours.

o Validation Point: Quench a small aliquot with

. LC-MS should show the [M+H]+ peak corresponding to the benzylated product.

Strategic Optimization: Structure-Activity
Relationship (SAR)
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The biological activity of this class is highly sensitive to substitution patterns.

Region

Modification

Effect on Activity

Mechanistic
Rationale

Benzoate Core

2,5-substitution

Optimal

Aligns morpholine and
benzylamine for PC-
PLC active site
binding.[3]

2,4-substitution

3-fold decrease

Steric clash prevents

optimal docking [1].

Morpholine Ring

Oxygen

Nitrogen (Piperazine)

Variable

Piperazines often
increase solubility but
may alter H-bond

donor/acceptor profile.

Morpholine Ring

Nitrogen

Carbon (Piperidine)

Loss of Activity

Loss of H-bond
acceptor (ether
oxygen) reduces

binding affinity.

Hydroxamic acids

-COOH
e chelate Zn2+ in
Cl ole
y -CONHOH Potency metalloenzymes (e.g.,
(Hydroxamic) PC-PLC).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b2409584?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2409584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

